Cas no 13401-95-1 (Butanedioic acid,2-methylene-, 1,4-dipropyl ester)

• Product Name: Butanedioic acid,2-methylene-, 1,4-dipropyl ester
• CAS No: 13401-95-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 227889
• PubChem ID: 241085
• Update Time: 2025-04-19

Butanedioic acid,2-methylene-, 1,4-dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methylene-, 1,4-dipropyl ester
• dipropyl 2-methylidenebutanedioate
• Dipropyl itaconate
• Itaconic acid dipropyl ester
• Dipropyl 1-propene-2,3-dicarboxylate
• 2-Methylenesuccinic acid dipropyl ester
• 2-Methylenebutanedioic acid dipropyl ester
• 1-Propene-2,3-dicarboxylic acid dipropyl ester
• 13401-95-1
• DTXSID90286891
• NSC-48187
• NSC48187
• SCHEMBL481222

• Inchi： 1S/C11H18O4/c1-4-6-14-10(12)8-9(3)11(13)15-7-5-2/h3-8H2,1-2H3
• InChI Key： DFQSWFGKYUFIFW-UHFFFAOYSA-N
• SMILES： O(C(CC(=C)C(=O)OCCC)=O)CCC

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters